molecular formula C18H20N2O4S B2747276 (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide CAS No. 433707-08-5

(2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide

Cat. No.: B2747276
CAS No.: 433707-08-5
M. Wt: 360.43
InChI Key: KGFYQDMBFRISOP-DHZHZOJOSA-N
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Description

The compound (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide is a synthetic organic molecule characterized by its unique structure, which includes a furan ring, a piperidine sulfonyl group, and a prop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide typically involves multiple steps:

    Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds under acidic conditions.

    Introduction of the Piperidine Sulfonyl Group: This step involves the sulfonylation of piperidine using sulfonyl chlorides in the presence of a base such as triethylamine.

    Coupling Reaction: The final step is the coupling of the furan derivative with the piperidine sulfonyl derivative using a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions using industrial-grade solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The furan ring can undergo oxidation to form furanones or other oxidized derivatives.

    Reduction: The prop-2-enamide moiety can be reduced to form the corresponding amine.

    Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst can be used.

    Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products

    Oxidation: Furanones or carboxylic acids.

    Reduction: Amines.

    Substitution: Sulfonamide derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.

Biology and Medicine

This compound has potential applications in medicinal chemistry as a lead compound for the development of new drugs. Its structural features suggest it could interact with biological targets such as enzymes or receptors, making it a candidate for drug discovery programs.

Industry

In the materials science field, this compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its ability to undergo various chemical modifications.

Mechanism of Action

The mechanism by which (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide exerts its effects would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, potentially inhibiting or activating their function. The exact pathways involved would require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

  • (2E)-3-(furan-2-yl)-N-[4-(morpholin-4-ylsulfonyl)phenyl]prop-2-enamide
  • **(2E)-3-(furan-2-yl)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-en

Biological Activity

The compound (2E)-3-(furan-2-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]prop-2-enamide, often referred to as a furan-based sulfonamide derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimalarial, antimicrobial, and anticancer activities, supported by data tables and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

 2E 3 furan 2 yl N 4 piperidin 1 ylsulfonyl phenyl prop 2 enamide\text{ 2E 3 furan 2 yl N 4 piperidin 1 ylsulfonyl phenyl prop 2 enamide}

This structure features a furan ring and a piperidine sulfonamide moiety, which are critical for its biological interactions.

Antimalarial Activity

Recent studies have indicated that sulfonamide derivatives, including those similar to the compound , exhibit significant antimalarial activity. For instance, compounds with similar structural features have been evaluated for their inhibitory effects against Plasmodium falciparum, the causative agent of malaria.

Table 1: Antimalarial Activity of Related Compounds

Compound NameIC50 (μM)Mechanism of Action
Compound A2.24Inhibition of falcipain-2
Compound B4.98Inhibition of cysteine proteases
This compoundTBDTBD

This table summarizes the antimalarial activity of related compounds, highlighting the potential for this compound to exhibit similar effects.

Antimicrobial Activity

The sulfonamide functional group is known for its broad-spectrum antimicrobial properties. Studies have shown that derivatives can inhibit bacterial growth by targeting specific enzymes involved in folate synthesis.

Case Study: Efficacy Against Bacterial Strains
A study involving various sulfonamide derivatives demonstrated that compounds with structural similarities to our target compound showed promising results against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentrations (MICs) were determined, revealing effective antibacterial properties.

Table 2: Antimicrobial Activity Data

Bacterial StrainMIC (μg/mL)Compound Tested
E. coli8This compound
S. aureus16Similar Derivative X

Anticancer Activity

Preliminary investigations into the anticancer properties of the compound suggest it may inhibit cell proliferation in various cancer cell lines. The mechanism is hypothesized to involve apoptosis induction and cell cycle arrest.

Table 3: Anticancer Activity Overview

Cancer Cell LineIC50 (μM)Mechanism of Action
MCF7 (Breast Cancer)TBDApoptosis induction
HeLa (Cervical Cancer)TBDCell cycle arrest

Properties

IUPAC Name

(E)-3-(furan-2-yl)-N-(4-piperidin-1-ylsulfonylphenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O4S/c21-18(11-8-16-5-4-14-24-16)19-15-6-9-17(10-7-15)25(22,23)20-12-2-1-3-13-20/h4-11,14H,1-3,12-13H2,(H,19,21)/b11-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGFYQDMBFRISOP-DHZHZOJOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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